1-[3-(4-methylphenyl)propanoyl]pyrrolidine

• IUPAC Name: 3-(4-methylphenyl)-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C14H19NO/c1-12-4-6-13(7-5-12)8-9-14(16)15-10-2-3-11-15/h4-7H,2-3,8-11H2,1H3
• InChI Key: OWISSMIFCDKGOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCC(=O)N2CCCC2
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

1-[3-(4-methylphenyl)propanoyl]pyrrolidine, also known as MPHP, is a synthetic cathinone that belongs to the pyrrolidine class of drugs. It is a psychoactive substance that is chemically similar to other cathinones such as methylone and MDPV. MPHP is a relatively new drug and has gained popularity among recreational drug users due to its stimulant and euphoric effects. However, its use is not without risks, and there is a need for further scientific research to understand its effects and potential applications.

Mechanism of Action

The exact mechanism of action of 1-[3-(4-methylphenyl)propanoyl]pyrrolidine is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This results in the stimulant and euphoric effects observed with this compound use.
Biochemical and Physiological Effects:
This compound has been found to produce various biochemical and physiological effects in the body. It has been shown to increase heart rate, blood pressure, and body temperature. It also leads to the release of dopamine and norepinephrine in the brain, resulting in increased alertness, energy, and euphoria. However, prolonged use of this compound can lead to negative effects, including anxiety, paranoia, and addiction.

Advantages and Limitations for Lab Experiments

1-[3-(4-methylphenyl)propanoyl]pyrrolidine has several advantages and limitations for use in laboratory experiments. One advantage is its relatively simple synthesis, which makes it readily available for research purposes. It also produces consistent effects, making it useful for studying the mechanisms of action of cathinones. However, its use is limited by its potential for abuse and the need for strict safety protocols.

Future Directions

There are several future directions for research on 1-[3-(4-methylphenyl)propanoyl]pyrrolidine. One area of research is its potential use in the treatment of ADHD and narcolepsy. Further studies are needed to determine its efficacy and safety for these conditions. Another area of research is its potential as a tool for studying the mechanisms of action of cathinones and other psychoactive substances. Additionally, studies are needed to understand the long-term effects of this compound use and its potential for addiction.

Scientific Research Applications

1-[3-(4-methylphenyl)propanoyl]pyrrolidine has been the subject of scientific research due to its potential applications in various fields. One area of research is its use as a psychoactive substance, where it has been found to produce stimulant and euphoric effects similar to other cathinones. This compound has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy due to its stimulant properties.